N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)tetrahydrofuran-3-carboxamide

• IUPAC Name: N-[(5-thiophen-2-ylpyridin-3-yl)methyl]oxolane-3-carboxamide
• InChI: InChI=1S/C15H16N2O2S/c18-15(12-3-4-19-10-12)17-8-11-6-13(9-16-7-11)14-2-1-5-20-14/h1-2,5-7,9,12H,3-4,8,10H2,(H,17,18)
• InChI Key: BNGCQOPAFHZTFY-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1C(=O)NCC2=CC(=CN=C2)C3=CC=CS3
• Molecular Formula: C15H16N2O2S
• Molecular Weight: 288.4 g/mol

Description

N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)tetrahydrofuran-3-carboxamide, also known as THF-TP, is a small molecule that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. THF-TP is a derivative of tetrahydrofuran, which is a cyclic ether commonly used as a solvent in organic chemistry. THF-TP has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Scientific Research Applications

Fungicidal Activity

, this compound has shown promising results in the field of fungicides. . .

Anti-Inflammatory Agent

Thiophene nucleus containing compounds show various activities. For example, 1-[1-(2,5-dimethylthiophen-3-yl)ethyl]-1-hydroxyurea, a compound similar to the one , acts as an anti-inflammatory agent.

Serotonin Antagonists

.

Antiviral Activity

Indole derivatives, which share a similar structure with the compound , possess various biological activities, including antiviral activity.

Anticancer Activity

. This suggests that the compound could potentially have similar properties.

Antimicrobial Activity

, which could be another potential application for the compound .

Mechanism of Action

Target of Action

Compounds with similar structures, such as those containing thiophene and pyridine moieties, have been reported to exhibit a wide range of therapeutic properties . They have been associated with diverse biological activities such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Mode of Action

For instance, some compounds containing thiophene and pyridine moieties have been reported to inhibit the activity of certain enzymes, leading to their therapeutic effects .

Biochemical Pathways

Compounds with similar structures have been reported to affect various biochemical pathways, leading to their therapeutic effects .

Pharmacokinetics

Compounds with similar structures have been reported to have various pharmacokinetic properties, influencing their bioavailability .

Result of Action

Compounds with similar structures have been reported to have various effects at the molecular and cellular level .

Action Environment

It is known that environmental factors can influence the action, efficacy, and stability of many compounds .